Cas no 2639416-53-6 (4-{1-(benzyloxy)carbonyl-3-hydroxypyrrolidin-3-yl}oxane-4-carboxylic acid)

• Product Name: 4-{1-(benzyloxy)carbonyl-3-hydroxypyrrolidin-3-yl}oxane-4-carboxylic acid
• CAS No: 2639416-53-6
• MF: C₁₈H₂₃NO₆
• MW: 349.37832570076
• CID: 5642006
• PubChem ID: 165896556
• Update Time: 2025-10-28

4-{1-(benzyloxy)carbonyl-3-hydroxypyrrolidin-3-yl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782556
• 2639416-53-6
• 4-{1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidin-3-yl}oxane-4-carboxylic acid
• 4-{1-(benzyloxy)carbonyl-3-hydroxypyrrolidin-3-yl}oxane-4-carboxylic acid

• Inchi： 1S/C18H23NO6/c20-15(21)17(7-10-24-11-8-17)18(23)6-9-19(13-18)16(22)25-12-14-4-2-1-3-5-14/h1-5,23H,6-13H2,(H,20,21)
• InChI Key： GXSZKZGHPVONDH-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OCC2C=CC=CC=2)CC1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 349.15253745g/mol
• Monoisotopic Mass: 349.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.3Ų

Additional information on 4-{1-(benzyloxy)carbonyl-3-hydroxypyrrolidin-3-yl}oxane-4-carboxylic acid

4-{1-(Benzyloxy)Carbonyl-3-Hydroxypyrrolidin-3-Yl}Oxane-4-Carboxylic Acid: Structure, Properties, and Applications

4-{1-(Benzyloxy)Carbonyl-3-Hydroxypyrrolidin-3-Yl}Oxane-4-Carboxylic Acid, also known by its CAS number 2639416-53-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrrolidine ring with hydroxyl and carboxylic acid functionalities. The presence of the benzyloxy group further enhances its reactivity and versatility in synthetic chemistry.

The molecular structure of this compound is intriguing. The pyrrolidine ring, a five-membered nitrogen-containing ring, is substituted at the 3-position with a hydroxyl group and at the 1-position with a benzyloxycarbonyl group. This substitution pattern not only imparts steric hindrance but also introduces electronic effects that can influence the compound's reactivity. The oxane ring, which is a six-membered cyclic ether, is attached to the pyrrolidine ring via a carbonyl group. The carboxylic acid functionality at the 4-position of the oxane ring adds another layer of complexity to the molecule.

Recent studies have highlighted the importance of such compounds in drug design and development. The hydroxyl group on the pyrrolidine ring can act as a hydrogen bond donor, which is crucial for interactions in biological systems. Similarly, the carboxylic acid group can form hydrogen bonds or participate in other non-covalent interactions, making this compound potentially useful as a bioisostere or as a building block in medicinal chemistry.

The synthesis of 4-{1-(Benzyloxy)Carbonyl-3-Hydroxypyrrolidin-3-Yl}Oxane-4-Carboxylic Acid involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-opening reactions of lactones and lactams, to construct this molecule. The use of protecting groups, such as the benzyloxycarbonyl (Cbz) group, has been instrumental in achieving high yields and purity during synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy. The presence of multiple functional groups also influences its reactivity in different chemical environments.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of this compound more accurately. For instance, density functional theory (DFT) calculations have revealed that the hydroxyl group on the pyrrolidine ring significantly affects the molecule's dipole moment and polarizability. These insights are valuable for understanding its behavior in different chemical reactions and biological systems.

The applications of 4-{1-(Benzyloxy)Carbonyl-3-Hydroxypyrrolidin-3-Yl}Oxane-4-Carboxylic Acid span across several domains. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Its ability to form stable complexes with metal ions has also made it a candidate for metalloenzyme inhibitors.

In addition to its role in drug discovery, this compound finds applications in materials science. Its unique structure allows it to act as a precursor for advanced polymers and materials with tailored properties. Researchers are exploring its potential in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

Looking ahead, ongoing research aims to further elucidate the biological activity and mechanism of action of this compound. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic avenues for this versatile molecule.